Cas no 543910-44-7 (Tert-Butyl 4-acetoxyoctahydro-1H-indole-1-carboxylate)

• Product Name: Tert-Butyl 4-acetoxyoctahydro-1H-indole-1-carboxylate
• CAS No: 543910-44-7
• MF: C₁₅H₂₅NO₄
• MW: 283.3633
• MDL: MFCD29924764
• CID: 4651713
• PubChem ID: 67123114
• Update Time: 2024-11-08

Tert-Butyl 4-acetoxyoctahydro-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1-carboxylic acid, 4-(acetyloxy)octahydro-, 1,1-dimethylethyl ester, (3aS,4R,7aS)-
• tert-Butyl 4-acetoxyoctahydro-1H-indole-1-carboxylate
• (3aS,4R,7aS)-tert-butyl 4-acetoxyoctahydro-1H-indole-1-carboxylate
• AK162233
• AX8294598
• C12970
• CS-M3345
• SCHEMBL4795600
• CS-15015
• 543910-44-7
• AKOS037650575
• tert-butyl (3aS,4R,7aS)-4-acetyloxy-2,3,3a,4,5,6,7,7a-octahydroindole-1-carboxylate
• (3aS,4R,7aS)-tert-butyl4-acetoxyoctahydro-1H-indole-1-carboxylate
• Tert-Butyl 4-acetoxyoctahydro-1H-indole-1-carboxylate

• MDL： MFCD29924764
• Inchi： 1S/C15H25NO4/c1-10(17)19-13-7-5-6-12-11(13)8-9-16(12)14(18)20-15(2,3)4/h11-13H,5-9H2,1-4H3
• InChI Key： XAQGVQBGKDMCCK-UHFFFAOYSA-N
• SMILES： O(C(C([H])([H])[H])=O)C1([H])C([H])([H])C([H])([H])C([H])([H])C2([H])C1([H])C([H])([H])C([H])([H])N2C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 2.4